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‘ Compound of Interest

Compound Name: N-[2-(4-Hydroxyphenylsulfanyl)ethyllpropionamide
CAS No.: 155196-03-5
Cat. No.: B114517

Get Quote

Executive Summary

N-[2-(4-Hydroxyphenylsulfanyl)ethyl]propionamide (CAS: 155196-03-5), hereafter referred to as NHSEP, is a highly versatile, tri-functional buildir
pharmaceutical development[1]. Characterized by a phenolic hydroxyl group, a reactive thioether (sulfanyl) linkage, and a propionamide moiety, NHS
responsive smart materials.

As a Senior Application Scientist, | have structured this technical guide to detail how researchers can leverage NHSEP’s unique physicochemical prof
engineering of Reactive Oxygen Species (ROS)-responsive nanocarriers for targeted drug delivery, and the formulation of high-performance antioxid:

Physicochemical Profiling & Mechanistic Causality
To successfully integrate NHSEP into a material, one must understand the causality behind its structural components and how they dictate macrosco
« The Thioether Moiety (Redox-Responsiveness): Thioether-containing polymers are premier candidates for ROS-responsive smart materials. In the

overexpressed in tumor microenvironments), the hydrophobic thioether is readily oxidized into a hydrophilic sulfoxide or sulfone[2]. This oxidation ti
polymer swelling or micellar disassembly[3].

« The Phenolic Hydroxyl (Radical Scavenging): Sterically accessible phenolic groups act as potent hydrogen-atom donors. During high-temperature
resonance-stabilized phenoxyl radicals[4]. This mechanism halts thermo-oxidative degradation, preserving the polymer's molecular weight and me:

* The Propionamide Group (Hydrogen Bonding): The amide linkage provides strong intermolecular hydrogen bonding capabilities, which can be exp
dispersion of NHSEP within polar polymer matrices.

Protocol I: Synthesis of ROS-Responsive Thioether-Polymer Nanocarriers
Objective: Engineer an amphiphilic block copolymer micelle that encapsulates a hydrophobic therapeutic payload and selectively releases it upon exg

Causality & Design Choice: We utilize Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization to ensure a low polydispersity index (
remains hydrophobic in healthy tissue (maintaining micelle integrity) but oxidizes in ROS-rich environments, shifting to a hydrophilic state that forces 1

Step-by-Step Methodology

Step 1: Monomer Functionalization (Acrylation)
» Dissolve 10 mmol of NHSEP in 50 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.
e Add 12 mmol of triethylamine (TEA) as an acid scavenger.

« Dropwise, add 11 mmol of acryloyl chloride at 0°C. The phenolic hydroxyl group reacts to form an ester-linked NHSEP-acrylate monomer.
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» Purify via silica gel column chromatography (Hexane/Ethyl Acetate) to isolate the monomer.
Step 2: RAFT Polymerization
« In a Schlenk flask, combine the NHSEP-acrylate monomer, a hydrophilic macro-CTA (e.g., PEG-dithiobenzoate), and AIBN (initiator) in a molar rati
« Degas the solution via three freeze-pump-thaw cycles to remove oxygen, which would otherwise prematurely terminate the radical polymerization.
» Heat the reaction to 70°C for 12 hours. Precipitate the resulting block copolymer in cold diethyl ether and dry under vacuum.
Step 3: Self-Assembly and Drug Encapsulation
» Dissolve 20 mg of the block copolymer and 2 mg of a hydrophobic drug (e.g., Paclitaxel) in 2 mL of THF.
« Add this solution dropwise into 20 mL of deionized water under vigorous stirring. The hydrophobic NHSEP blocks will aggregate to form the micelle
* Remove the THF via dialysis (MWCO 3500 Da) against deionized water for 24 hours.
Step 4: Self-Validation (ROS-Triggered Release Assay)
» Validation: Incubate the micelle solution with 10 mM

. Use Dynamic Light Scattering (DLS) to monitor the size distribution. A shift from a sharp 50 nm peak to a broad, multimodal distribution confirms ¢
Protocol II: Thermal Stabilization of Polyolefins via Melt-Blending
Objective: Utilize NHSEP as a primary phenolic antioxidant to enhance the Long-Term Thermal Stability (LTTS) of low-density polyethylene (LDPE) d

Causality & Design Choice: High shear and elevated temperatures during extrusion generate carbon-centered radicals that lead to chain scission. NF
a proton to neutralize these radicals, while the thioether group can act synergistically as a secondary hydroperoxide decomposer[5],[8].

Step-by-Step Methodology

Step 1: Pre-Mixing (Dry Blending)
» Dry the LDPE resin pellets in a vacuum oven at 60°C for 4 hours to remove residual moisture.

+ Mechanically blend the LDPE pellets with 0.2 wt% of NHSEP powder. Pro-tip: Adding 0.1 wt% of a phosphite secondary antioxidant can prevent th
formation[4].

Step 2: Melt Extrusion

» Feed the dry blend into a co-rotating twin-screw extruder.

» Set the temperature profile across the barrel zones from 160°C (feed) to 190°C (die).

« Maintain a screw speed of 100 rpm to ensure high shear for uniform dispersion without excessive residence time.

* Quench the extruded polymer strand in a water bath and pelletize.

Step 3: Self-Validation (Accelerated Aging & TGA)

« Validation: Perform Thermogravimetric Analysis (TGA) in an air atmosphere at a heating rate of 10°C/min. Compare the

(temperature at 10% mass loss) of the neat LDPE versus the NHSEP-blended LDPE. A successful stabilization will show a

increase of at least 30-40°CJ[8].

Quantitative Data Presentation
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The following table summarizes the divergent experimental metrics and validation parameters for NHSEP depending on its application pathway:

Property | Metric ROS-Responsive Drug Delivery Polym
Active Moiety Utilized Thioether (Sulfanyl) group Phenol
Mechanistic Action Oxidation to sulfoxide/sulfone Hydroc

Reactive Oxygen Species (

Environmental Trigger High he
)

Primary Experimental Readout DLS size shift; % Drug release (Temp

Validation Methodology In vitro release assay (HPLC) Therm«

Expected Outcome Hydrophobic-to-hydrophilic shift Quencl

NHSEP Monomer TENREIN RAFT Polymerization MR TRTAZ T Self-Assembly. In Vivo Injection ROS Exposure 1202 Trigger ,, ( Thioether Oxidation ") __yarophi
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Click to download full resolution via product page

Fig 1: ROS-triggered drug release pathway using NHSEP-based redox-responsive polymeric micelles.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guast
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive

progress in science and industry. Ontario, CA 91761, Un

Phone: (601) 213-4426

Email: info@benchche

Contact our Ph.D. Support Team for a compatibility check
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